2-(2-methyl-1H-indol-3-yl)-2-oxo-N-[3-(trifluoromethyl)phenyl]acetamide

• IUPAC Name: 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C18H13F3N2O2/c1-10-15(13-7-2-3-8-14(13)22-10)16(24)17(25)23-12-6-4-5-11(9-12)18(19,20)21/h2-9,22H,1H3,(H,23,25)
• InChI Key: KBTTZNCJIWGRFI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C(=O)C(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C18H13F3N2O2
• Molecular Weight: 346.3 g/mol

Description

2-(2-methyl-1H-indol-3-yl)-2-oxo-N-[3-(trifluoromethyl)phenyl]acetamide, also known as MI-773, is a small molecule inhibitor that has shown potential in cancer research. It is a member of the MDM2 inhibitor family and works by inhibiting the interaction between MDM2 and p53, which can lead to the activation of the p53 pathway.

Mechanism of Action

2-(2-methyl-1H-indol-3-yl)-2-oxo-N-[3-(trifluoromethyl)phenyl]acetamide works by binding to the hydrophobic pocket of MDM2, which prevents MDM2 from binding to p53. This leads to the activation of the p53 pathway, which can induce cell cycle arrest or apoptosis in cancer cells. The binding of this compound to MDM2 is highly specific and does not affect other proteins that interact with MDM2.
Biochemical and Physiological Effects:
This compound has been shown to induce apoptosis in cancer cells and inhibit tumor growth in preclinical studies. It has also been shown to enhance the efficacy of other cancer treatments, such as chemotherapy and radiation therapy. This compound has a favorable pharmacokinetic profile, with good oral bioavailability and a long half-life.

Advantages and Limitations for Lab Experiments

One advantage of 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-[3-(trifluoromethyl)phenyl]acetamide is its high specificity for MDM2, which reduces the risk of off-target effects. It also has a favorable pharmacokinetic profile, which makes it suitable for in vivo studies. However, one limitation of this compound is its low solubility in aqueous solutions, which can make it difficult to use in some experimental setups.

Future Directions

There are several future directions for research on 2-(2-methyl-1H-indol-3-yl)-2-oxo-N-[3-(trifluoromethyl)phenyl]acetamide. One direction is to optimize the synthesis method to improve the yield and purity of the product. Another direction is to investigate the efficacy of this compound in combination with other cancer treatments, such as immunotherapy. Additionally, further studies are needed to determine the safety and efficacy of this compound in clinical trials.

Scientific Research Applications

2-(2-methyl-1H-indol-3-yl)-2-oxo-N-[3-(trifluoromethyl)phenyl]acetamide has been extensively studied in cancer research due to its ability to activate the p53 pathway, which is often disrupted in cancer cells. It has shown promising results in preclinical studies, particularly in the treatment of hematological malignancies and solid tumors. This compound has also been shown to enhance the efficacy of other cancer treatments, such as chemotherapy and radiation therapy.